Cas no 153208-27-6 (Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate)

Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate structure
153208-27-6 structure
Product Name:Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
CAS No:153208-27-6
MF:C8H11IN2O2
MW:294.089614152908
CID:4826430
PubChem ID:57269596
Update Time:2025-09-23

Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
    • ethyl 4-iodo-2,5-dimethylpyrazole-3-carboxylate
    • 1,3-Dimethyl-4-iodo-5-pyrazolcarboxylic acid ethyl ester
    • Ethyl4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate
    • UCOUEJCUOVTMDT-UHFFFAOYSA-N
    • SCHEMBL9430452
    • 153208-27-6
    • Inchi: 1S/C8H11IN2O2/c1-4-13-8(12)7-6(9)5(2)10-11(7)3/h4H2,1-3H3
    • InChI Key: UCOUEJCUOVTMDT-UHFFFAOYSA-N
    • SMILES: IC1C(C)=NN(C)C=1C(=O)OCC

Computed Properties

  • Exact Mass: 293.98653g/mol
  • Monoisotopic Mass: 293.98653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.1

Ethyl 4-iodo-1,3-dimethyl-1H-pyrazole-5-carboxylate Pricemore >>

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